Cas no 59642-39-6 (HEXADECANOIC ACID, 13-HYDROXY-)

• Product Name: HEXADECANOIC ACID, 13-HYDROXY-
• CAS No: 59642-39-6
• MF: C₁₆H₃₂O₃
• MW: 272.42348575592
• CID: 3442682
• PubChem ID: 15569769
• Update Time: 2025-08-05

HEXADECANOIC ACID, 13-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• HEXADECANOIC ACID, 13-HYDROXY-
• 13-Hydroxyhexadecanoic acid
• DTXSID501310829
• G63517
• 59642-39-6
• CHEBI:230021
• SCHEMBL1301396
• 13-hydroxypalmitic acid

• Inchi： 1S/C16H32O3/c1-2-12-15(17)13-10-8-6-4-3-5-7-9-11-14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19)
• InChI Key： RPTGBPWFRSJPOM-UHFFFAOYSA-N
• SMILES： OC(CCC)CCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 272.23514488g/mol
• Monoisotopic Mass: 272.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on HEXADECANOIC ACID, 13-HYDROXY-

HEXADECANOIC ACID, 13-HYDROXY- (CAS No. 59642-39-6): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound HEXADECANOIC ACID, 13-HYDROXY-, identified by its CAS number 59642-39-6, represents a significant molecule in the realm of chemical and pharmaceutical research. This linear fatty acid derivative, characterized by a hydroxyl group at the 13th carbon position, has garnered attention due to its unique structural and functional properties. Its applications span across various sectors, including drug development, material science, and biochemistry, making it a subject of extensive study and innovation.

In recent years, the exploration of HEXADECANOIC ACID, 13-HYDROXY- has been intensified by its potential in addressing complex biological challenges. The hydroxyl group at the 13th carbon introduces a level of reactivity that is not present in its unhydroxylated counterpart, hexadecanoic acid. This modification allows for diverse chemical modifications, enabling the synthesis of complex derivatives with tailored properties. Such derivatives have shown promise in various therapeutic applications, particularly in the development of novel drug candidates.

The structural uniqueness of HEXADECANOIC ACID, 13-HYDROXY- makes it an attractive candidate for research in lipid-based drug delivery systems. Studies have demonstrated that incorporating this compound into lipid nanoparticles can enhance drug solubility and bioavailability, thereby improving therapeutic efficacy. For instance, recent research has highlighted its role in optimizing the formulation of antiviral drugs, where its ability to form stable micelles ensures prolonged circulation and targeted delivery to affected tissues.

Beyond pharmaceutical applications, HEXADECANOIC ACID, 13-HYDROXY- has found utility in material science. Its incorporation into polymer matrices enhances mechanical strength and thermal stability, making it valuable for advanced materials used in industrial applications. Additionally, the compound's ability to act as a chiral building block has opened new avenues in catalysis and asymmetric synthesis. Researchers are exploring its use as a ligand in transition metal-catalyzed reactions, which could lead to more efficient and sustainable synthetic pathways.

The biochemistry of HEXADECANOIC ACID, 13-HYDROXY- is another area of active investigation. Studies have revealed its role in modulating metabolic pathways, particularly those involving fatty acid oxidation and biosynthesis. The hydroxyl group at the 13th carbon position serves as a key site for enzymatic interactions, influencing cellular processes such as energy metabolism and inflammation regulation. This has sparked interest in developing therapeutic strategies targeting these pathways for treating metabolic disorders.

In conclusion, the multifaceted applications of HEXADECANOIC ACID, 13-HYDROXY- underscore its importance in modern chemical and pharmaceutical research. Its unique structural features and functional versatility make it a valuable asset in drug development, material science, and biochemistry. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in advancing scientific and medical innovations.